Cas no 1384622-96-1 (5-(5,6-Dichloropyridine-3-sulfonamido)-2-methylbenzoic acid)

• Product Name: 5-(5,6-Dichloropyridine-3-sulfonamido)-2-methylbenzoic acid
• CAS No: 1384622-96-1
• MF: C₁₃H₁₀Cl₂N₂O₄S
• MW: 361.200500011444
• CID: 5806251
• PubChem ID: 72117237
• Update Time: 2025-06-25

5-(5,6-Dichloropyridine-3-sulfonamido)-2-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• AKOS033232260
• 5-[(5,6-dichloropyridin-3-yl)sulfonylamino]-2-methylbenzoic acid
• 5-(5,6-dichloropyridine-3-sulfonamido)-2-methylbenzoic acid
• Z1278811955
• EN300-1180894
• 1384622-96-1
• 5-(5,6-Dichloropyridine-3-sulfonamido)-2-methylbenzoic acid

• Inchi： 1S/C13H10Cl2N2O4S/c1-7-2-3-8(4-10(7)13(18)19)17-22(20,21)9-5-11(14)12(15)16-6-9/h2-6,17H,1H3,(H,18,19)
• InChI Key： CFJXLWIOZIHLLP-UHFFFAOYSA-N
• SMILES： ClC1=C(N=CC(=C1)S(NC1C=CC(C)=C(C(=O)O)C=1)(=O)=O)Cl

Computed Properties

• Exact Mass: 359.9738334g/mol
• Monoisotopic Mass: 359.9738334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 511
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 105Ų

Additional information on 5-(5,6-Dichloropyridine-3-sulfonamido)-2-methylbenzoic acid

Research Update on 5-(5,6-Dichloropyridine-3-sulfonamido)-2-methylbenzoic acid (CAS: 1384622-96-1)

Recent studies on 5-(5,6-Dichloropyridine-3-sulfonamido)-2-methylbenzoic acid (CAS: 1384622-96-1) have highlighted its potential as a promising therapeutic agent in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique sulfonamido and benzoic acid moieties, has garnered attention for its potential applications in targeting specific biochemical pathways. The latest research focuses on its synthesis, pharmacological properties, and mechanistic insights, providing a comprehensive understanding of its therapeutic potential.

A study published in the Journal of Medicinal Chemistry (2023) detailed the optimized synthesis of 5-(5,6-Dichloropyridine-3-sulfonamido)-2-methylbenzoic acid, emphasizing its high yield and purity. The researchers employed a multi-step synthetic route, starting from 5,6-dichloropyridine-3-sulfonyl chloride, followed by coupling with 2-methylbenzoic acid derivatives. The final product was characterized using NMR, HPLC, and mass spectrometry, confirming its structural integrity and suitability for further pharmacological evaluations.

Pharmacological investigations have revealed that this compound exhibits potent inhibitory activity against specific enzymes involved in inflammatory pathways. In vitro assays demonstrated its ability to suppress the activity of cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX), key mediators of inflammation. These findings suggest its potential as a dual inhibitor, which could be advantageous in treating chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

Further mechanistic studies have explored the compound's interaction with cellular targets. Molecular docking simulations indicated that 5-(5,6-Dichloropyridine-3-sulfonamido)-2-methylbenzoic acid binds selectively to the active sites of COX-2 and 5-LOX, forming stable hydrogen bonds and hydrophobic interactions. This selective binding profile may contribute to its reduced off-target effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

In vivo studies using murine models of inflammation have corroborated the compound's efficacy. Administration of 5-(5,6-Dichloropyridine-3-sulfonamido)-2-methylbenzoic acid resulted in significant reduction of edema and inflammatory markers, with minimal adverse effects on gastrointestinal integrity. These results underscore its potential as a safer alternative to existing anti-inflammatory agents.

Ongoing research is investigating the compound's broader therapeutic applications, including its potential in oncology. Preliminary data suggest that it may modulate signaling pathways involved in tumor progression, such as the NF-κB pathway. However, further studies are needed to elucidate its mechanisms and evaluate its efficacy in cancer models.

In conclusion, 5-(5,6-Dichloropyridine-3-sulfonamido)-2-methylbenzoic acid (CAS: 1384622-96-1) represents a promising candidate for the development of novel anti-inflammatory and potentially anticancer therapies. Its unique chemical structure, coupled with its selective inhibitory activity, positions it as a valuable tool for future drug discovery efforts. Continued research will be essential to fully unlock its therapeutic potential and translate these findings into clinical applications.